Cas no 1023807-69-3 (4-Chloro-1-((4-methylpiperazinyl)sulfonyl)-2-nitrobenzene)

• Product Name: 4-Chloro-1-((4-methylpiperazinyl)sulfonyl)-2-nitrobenzene
• CAS No: 1023807-69-3
• MF: C₁₁H₁₄ClN₃O₄S
• MW: 319.764560222626
• MDL: MFCD03839791
• CID: 5012171
• Update Time: 2026-02-27

4-Chloro-1-((4-methylpiperazinyl)sulfonyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-1-((4-METHYLPIPERAZINYL)SULFONYL)-2-NITROBENZENE
• 1-(4-chloro-2-nitrobenzenesulfonyl)-4-methylpiperazine
• 4-Chloro-1-((4-methylpiperazinyl)sulfonyl)-2-nitrobenzene

• MDL： MFCD03839791
• Inchi： 1S/C11H14ClN3O4S/c1-13-4-6-14(7-5-13)20(18,19)11-3-2-9(12)8-10(11)15(16)17/h2-3,8H,4-7H2,1H3
• InChI Key： WDMJWPRJWXURAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])S(N1CCN(C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• XLogP3: 1.3
• Topological Polar Surface Area: 94.8

Additional information on 4-Chloro-1-((4-methylpiperazinyl)sulfonyl)-2-nitrobenzene

Comprehensive Overview of 4-Chloro-1-((4-methylpiperazinyl)sulfonyl)-2-nitrobenzene (CAS No. 1023807-69-3)

4-Chloro-1-((4-methylpiperazinyl)sulfonyl)-2-nitrobenzene (CAS No. 1023807-69-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often abbreviated for convenience, belongs to the class of sulfonamide derivatives, which are widely explored for their potential applications in drug discovery and material science. The presence of both nitro and chloro functional groups, along with a methylpiperazinyl moiety, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing antimicrobial agents and enzyme inhibitors. Researchers are particularly interested in CAS No. 1023807-69-3 due to its potential to modulate biological pathways, making it a candidate for targeted therapy applications. The compound's nitrobenzene core also contributes to its reactivity, enabling further functionalization for customized applications.

One of the most frequently asked questions about 4-Chloro-1-((4-methylpiperazinyl)sulfonyl)-2-nitrobenzene revolves around its synthetic routes and purification methods. Advanced techniques such as HPLC and column chromatography are often employed to achieve high purity, which is critical for research and industrial use. Additionally, the compound's solubility profile and stability under various conditions are key considerations for researchers working on formulation development.

The growing interest in green chemistry has also influenced how CAS No. 1023807-69-3 is synthesized and utilized. Researchers are exploring eco-friendly solvents and catalytic methods to reduce environmental impact while maintaining efficiency. This aligns with broader trends in the chemical industry, where sustainability is a top priority. The compound's potential in bioconjugation and proteomics further expands its relevance in cutting-edge scientific fields.

From a commercial perspective, 4-Chloro-1-((4-methylpiperazinyl)sulfonyl)-2-nitrobenzene is available through specialized suppliers who cater to the needs of pharmaceutical companies and research institutions. Quality control measures, including NMR spectroscopy and mass spectrometry, ensure that the compound meets stringent standards. Its pricing and availability are often discussed in forums, reflecting its niche but growing market demand.

In summary, CAS No. 1023807-69-3 represents a fascinating intersection of chemistry and biology, with applications spanning from drug development to material science. Its unique structure and reactivity profile continue to inspire innovative research, making it a compound worth watching in the coming years. As scientific advancements unfold, the role of sulfonamide derivatives like this one is likely to expand, offering new opportunities for discovery and application.